Cas no 73220-42-5 (3-iodo-7-methoxy-4H-chromen-4-one)

• Product Name: 3-iodo-7-methoxy-4H-chromen-4-one
• CAS No: 73220-42-5
• MF: C₁₀H₇IO₃
• MW: 302.065255403519
• MDL: MFCD02168928
• CID: 1116745
• PubChem ID: 848817
• Update Time: 2025-04-23

3-iodo-7-methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-7-methoxy-4H-chromen-4-one
• 3-iodo-7-methoxy-2-phenyl-4H-chromen-4-one
• 3-IODO-7-METHOXY-2-PHENYL-CHROMEN-4-ONE
• 3-iodo-7-methoxy-2-phenylchromone
• 3-iodo-7-methoxy-4H-1-benzopyran-4-one
• 3-iodo-7-methoxychromen-4-one
• 3-iodo-7-methyloxy-4H-chromene
• 7-methoxy-3-iodo-4H-chromen-4-one
• AG-E-01077
• AGN-PC-003YHJ
• CTK4C7846
• KB-236398
• KUC100698N
• SureCN1534565
• MFCD02168928
• 73220-42-5
• SY126518
• SCHEMBL2109107
• DTXSID601282019
• AS-61490
• 7-methoxy-3-iodochromen-4-one
• CHEMBL4755464
• AKOS027254924
• 7-methoxy-3-iodochromone
• YCA22042
• CS-0030157
• RAMRIHLZEAHUBU-UHFFFAOYSA-N
• 3-iodo-7-methoxy-chromen-4-one
• DB-124448
• AO-397/14375002

• MDL： MFCD02168928
• Inchi： 1S/C10H7IO3/c1-13-6-2-3-7-9(4-6)14-5-8(11)10(7)12/h2-5H,1H3
• InChI Key： RAMRIHLZEAHUBU-UHFFFAOYSA-N
• SMILES： IC1=COC2C=C(C=CC=2C1=O)OC

Computed Properties

• Exact Mass: 301.94399g/mol
• Monoisotopic Mass: 301.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-iodo-7-methoxy-4H-chromen-4-one

3-Iodo-7-methoxy-4H-chromen-4-one (CAS No. 73220-42-5): A Comprehensive Overview

The compound 3-Iodo-7-methoxy-4H-chromen-4-one (CAS No. 73220-42-5) is a structurally unique organic molecule belonging to the chromenone family. Chromenones are a class of compounds characterized by a benzopyran skeleton with a ketone group at the 4-position, and they have garnered significant attention in recent years due to their diverse biological activities and potential applications in pharmaceutical research.

Chemical Structure and Synthesis

3-Iodo-7-methoxy-4H-chromen-4-one features a chromenone core with two substituents: an iodine atom at the 3-position and a methoxy group at the 7-position. The iodine substitution is particularly notable, as it introduces electronic effects that can significantly influence the compound's reactivity and pharmacological properties. The synthesis of this compound typically involves multi-step organic reactions, often starting from simpler precursors like chromones or coumarins, followed by iodination and methylation steps to introduce the desired substituents.

Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of 3-Iodo-7-methoxy-4H-chromen-4-one, leveraging techniques such as microwave-assisted synthesis or catalytic processes to enhance yield and purity. These improvements are crucial for scaling up production, especially as demand for chromenone derivatives grows in both academic and industrial settings.

Biological Activity and Applications

Research into 3-Iodo-7-methoxy-4H-chromen-4-one has revealed promising biological activities, particularly in the realms of anti-inflammatory, antioxidant, and anticancer properties. Studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* have demonstrated that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 3-Iodo-7-methoxy-4H-chromen-4-one has shown significant antioxidant activity, attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a valuable compound in the development of natural antioxidants for use in food additives or cosmetic products.

The anticancer potential of 3-Iodo-7-methoxy-4H-chromen-4-one has also been explored extensively. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast, colon, and lung cancer cells, without causing significant toxicity to normal cells. These findings suggest that 3-Iodo-7-methoxy chromenone derivatives could serve as a novel class of anticancer agents with high selectivity.

Moreover, recent research has highlighted the potential of 3-Iodo chromenones in neuroprotection. Experimental models have shown that this compound can mitigate oxidative stress and inflammation in brain cells, offering promising avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Structural Modifications and Analog Design

To further enhance the therapeutic potential of 3-Iodo chromenones, researchers have been actively exploring structural modifications aimed at improving bioavailability, potency, and selectivity. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to modulate the compound's pharmacokinetic properties significantly.

The introduction of additional functional groups or stereochemical modifications is another area of active investigation. These efforts are driven by the need to develop more effective drug candidates with fewer side effects.

Recent computational studies using molecular docking and machine learning algorithms have provided valuable insights into the structure-property relationships of chromenone derivatives, enabling more rational design of analogs with enhanced biological activity.

Safety Profile and Toxicological Studies

Evaluating the safety profile of 3-Iodo chromenones is critical for their translation into clinical applications. Acute toxicity studies conducted in animal models have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems.

Chronic toxicity studies are currently underway to assess long-term safety concerns associated with prolonged exposure to chromenone derivatives like 3-Iodo chromene compounds. These studies are essential for determining whether these compounds can be safely administered over extended periods without inducing cumulative toxicity or organ damage.

Preliminary results suggest that chromenone-based drugs, including 3-Iodo derivatives, may offer a favorable safety profile compared to traditional chemotherapeutic agents, which often come with severe side effects such as nausea, hair loss, and immunosuppression.

Future Perspectives

Conclusion